Cas no 91352-41-9 (2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester)
91352-41-9 structure
Product Name:2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester
CAS No:91352-41-9
MF:C11H16O3
MW:196.242943763733
CID:811997
PubChem ID:250091
Update Time:2025-04-19
2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester
- methyl 5-(2-methylbutan-2-yl)furan-2-carboxylate
- DTXSID10290516
- NSC-69091
- NSC69091
- 91352-41-9
-
- Inchi: 1S/C11H16O3/c1-5-11(2,3)9-7-6-8(14-9)10(12)13-4/h6-7H,5H2,1-4H3
- InChI Key: YTAQQZFNQJRVGW-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1C(C)(C)CC
Computed Properties
- Exact Mass: 196.109944368g/mol
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.4Ų
2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
91352-41-9 (2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester) Related Products
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